4-Methyl-2-(methylthio)-1H-benzo[d]imidazole

• IUPAC Name: 4-methyl-2-methylsulfanyl-1H-benzimidazole
• InChI: InChI=1S/C9H10N2S/c1-6-4-3-5-7-8(6)11-9(10-7)12-2/h3-5H,1-2H3,(H,10,11)
• InChI Key: VXVHQDPBVLPIBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)SC
• Molecular Formula: C9H10N2S
• DSSTOX Substance ID: DTXSID10448752
• Molecular Weight: 178.26 g/mol
• CAS RN: 170116-49-1

Description

4-Methyl-2-(methylthio)-1H-benzo[d]imidazole, also known as MMI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. MMI is a heterocyclic compound that contains a benzimidazole ring, which is a common structural motif found in many biologically active compounds. MMI has been extensively studied for its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole involves the inhibition of thyroid peroxidase, which is an enzyme that is essential for the synthesis of thyroid hormones. 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole binds to the active site of thyroid peroxidase and prevents the oxidation of iodide to iodine, which is a crucial step in the synthesis of thyroid hormones. As a result, the production of thyroid hormones is inhibited, leading to hypothyroidism.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole are primarily related to its ability to inhibit thyroid peroxidase. 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole-induced hypothyroidism has been shown to affect a wide range of physiological processes, including metabolism, growth, development, and reproduction. In animal models, hypothyroidism induced by 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole has been shown to cause weight gain, decreased metabolic rate, and impaired reproductive function.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole in lab experiments is its potent inhibitory effect on thyroid peroxidase. This allows researchers to induce hypothyroidism in animal models, which can be used to study the effects of thyroid hormone deficiency on various physiological processes. However, one limitation of using 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole is that it can be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole. One area of interest is the development of new inhibitors of thyroid peroxidase that are more selective and less toxic than 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole. Another area of interest is the use of 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole as a tool for studying the role of thyroid hormones in various physiological processes, such as metabolism, growth, and development. Additionally, 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole may have potential applications in the treatment of thyroid disorders, such as hyperthyroidism, although further research is needed to explore this possibility.

Synthesis Methods

4-Methyl-2-(methylthio)-1H-benzo[d]imidazole can be synthesized using several different methods, including the reaction of o-phenylenediamine with methylthioacetic acid, the reaction of o-nitroaniline with methylthiolacetic acid, and the reaction of o-phenylenediamine with methylthioacetic anhydride. The most commonly used method for synthesizing 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole is the reaction of o-phenylenediamine with methylthioacetic acid.

Scientific Research Applications

4-Methyl-2-(methylthio)-1H-benzo[d]imidazole has been used extensively in scientific research as a tool for studying thyroid function. 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole is a potent inhibitor of thyroid peroxidase, which is an enzyme that is essential for the synthesis of thyroid hormones. As a result, 4-Methyl-2-(methylthio)-1H-benzo[d]imidazole has been used to induce hypothyroidism in animal models, which has allowed researchers to study the effects of thyroid hormone deficiency on various physiological processes.